![molecular formula C24H25N5O2 B2918415 1-benzyl-9-methyl-2-(4-methylpiperazine-1-carbonyl)pyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-4(1H)-one CAS No. 899412-74-9](/img/structure/B2918415.png)
1-benzyl-9-methyl-2-(4-methylpiperazine-1-carbonyl)pyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-4(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-benzyl-9-methyl-2-(4-methylpiperazine-1-carbonyl)pyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-4(1H)-one is a useful research compound. Its molecular formula is C24H25N5O2 and its molecular weight is 415.497. The purity is usually 95%.
BenchChem offers high-quality 1-benzyl-9-methyl-2-(4-methylpiperazine-1-carbonyl)pyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-4(1H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-benzyl-9-methyl-2-(4-methylpiperazine-1-carbonyl)pyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-4(1H)-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Cancer Therapeutics
This compound shows potential as a fibroblast growth factor receptor (FGFR) inhibitor . FGFRs are implicated in various types of tumors, and targeting them can be an effective strategy for cancer therapy. Derivatives of this compound could inhibit the proliferation and induce apoptosis in cancer cells, such as breast cancer 4T1 cells .
Drug Development
Due to its inhibitory effects on FGFR, this compound could serve as a lead compound in drug development . Its low molecular weight and potent activity make it an appealing candidate for further optimization in the quest for novel cancer treatments.
Neuropharmacology
As a derivative of benzylpiperazine, this compound may have stimulant effects and could be studied for its neuropharmacological properties . It could provide insights into the treatment of neurological disorders or the development of new psychotropic medications.
Pharmacokinetics and Metabolism
The compound’s metabolism and excretion pathways could be explored. Understanding its pharmacokinetic profile, including how it is metabolized by the liver and excreted by the kidneys, is crucial for drug design and safety assessments .
Legal and Regulatory Research
The compound’s legal status varies by country, which presents an opportunity for research into its regulatory aspects . Studying its classification and the implications of its legal status can inform policy decisions and control measures .
Chemical Synthesis and Optimization
Research into the synthesis and optimization of this compound can lead to the discovery of more efficient production methods. This can facilitate its availability for research and potential therapeutic use .
Mechanism of Action
Target of Action
Similar compounds such as methylbenzylpiperazine (mbzp) are known to have stimulant effects .
Mode of Action
It’s worth noting that compounds with similar structures, such as mbzp, are known to have stimulant effects . These effects are often achieved through interactions with various neurotransmitter systems in the brain.
Biochemical Pathways
Similar compounds like mbzp are known to affect neurotransmitter systems, which could involve a variety of biochemical pathways .
Pharmacokinetics
Mbzp, a compound with a similar structure, is known to be metabolized in the liver and excreted via the kidneys .
Result of Action
Similar compounds like mbzp are known to have stimulant effects, which could involve a variety of molecular and cellular changes .
properties
IUPAC Name |
6-benzyl-10-methyl-5-(4-methylpiperazine-1-carbonyl)-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25N5O2/c1-17-7-6-10-28-21(17)25-22-19(23(28)30)15-20(24(31)27-13-11-26(2)12-14-27)29(22)16-18-8-4-3-5-9-18/h3-10,15H,11-14,16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWDXVYPCHWYQOB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CN2C1=NC3=C(C2=O)C=C(N3CC4=CC=CC=C4)C(=O)N5CCN(CC5)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-benzyl-9-methyl-2-(4-methylpiperazine-1-carbonyl)pyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-4(1H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.